Cas no 612506-07-7 (Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-)

Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]- structure
612506-07-7 structure
Product Name:Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-
CAS No:612506-07-7
MF:C14H11N3O2
MW:253.256042718887
CID:1626339
Update Time:2024-08-30

Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-
    • Inchi: 1S/C14H11N3O2/c1-10-6-7-12(11(8-10)9-15)16-13-4-2-3-5-14(13)17(18)19/h2-8,16H,1H3
    • InChI Key: DJINJDOPELDHGR-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(C)=CC=C1NC1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 253.08523

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 428.5±40.0 °C(Predicted)
  • PSA: 78.96
  • pka: -5.34±0.50(Predicted)
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